2-({[(4-methylphenyl)thio]acetyl}amino)benzoic acid

• IUPAC Name: 2-[[2-(4-methylphenyl)sulfanylacetyl]amino]benzoic acid
• InChI: InChI=1S/C16H15NO3S/c1-11-6-8-12(9-7-11)21-10-15(18)17-14-5-3-2-4-13(14)16(19)20/h2-9H,10H2,1H3,(H,17,18)(H,19,20)
• InChI Key: QILBNORAAWCURQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=CC=CC=C2C(=O)O
• Molecular Formula: C16H15NO3S
• Molecular Weight: 301.4 g/mol

Description

2-({[(4-methylphenyl)thio]acetyl}amino)benzoic acid, also known as MPTA, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the family of benzoic acids and is synthesized through a multi-step process.

Scientific Research Applications

2-({[(4-methylphenyl)thio]acetyl}amino)benzoic acid has been studied for its potential therapeutic applications in various fields of scientific research. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. 2-({[(4-methylphenyl)thio]acetyl}amino)benzoic acid has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been found to have a protective effect on liver and kidney function.

Mechanism of Action

The mechanism of action of 2-({[(4-methylphenyl)thio]acetyl}amino)benzoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes. By inhibiting these enzymes, 2-({[(4-methylphenyl)thio]acetyl}amino)benzoic acid may reduce inflammation and the growth of cancer cells.
Biochemical and Physiological Effects:
2-({[(4-methylphenyl)thio]acetyl}amino)benzoic acid has been found to have several biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and leukotrienes, which are involved in the inflammatory response. 2-({[(4-methylphenyl)thio]acetyl}amino)benzoic acid has also been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, 2-({[(4-methylphenyl)thio]acetyl}amino)benzoic acid has been found to have a protective effect on liver and kidney function by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

2-({[(4-methylphenyl)thio]acetyl}amino)benzoic acid has several advantages for lab experiments. It is relatively easy to synthesize using a multi-step process, and the yield is moderate. 2-({[(4-methylphenyl)thio]acetyl}amino)benzoic acid has also been shown to have low toxicity in cell culture studies. However, there are also limitations to using 2-({[(4-methylphenyl)thio]acetyl}amino)benzoic acid in lab experiments. It has poor solubility in water, which can make it difficult to use in certain assays. Additionally, there is limited information on the pharmacokinetics and pharmacodynamics of 2-({[(4-methylphenyl)thio]acetyl}amino)benzoic acid, which may limit its use in animal studies.

Future Directions

For the study of 2-({[(4-methylphenyl)thio]acetyl}amino)benzoic acid include the development of more efficient synthesis methods, investigation of its pharmacokinetics and pharmacodynamics, and the development of 2-({[(4-methylphenyl)thio]acetyl}amino)benzoic acid derivatives with improved solubility and efficacy.

Synthesis Methods

The synthesis of 2-({[(4-methylphenyl)thio]acetyl}amino)benzoic acid involves a multi-step process that begins with the reaction of 4-methylthiophenol with acetic anhydride to form 4-methylphenylthioacetate. This intermediate is then reacted with 2-aminobenzoic acid to form the final product, 2-({[(4-methylphenyl)thio]acetyl}amino)benzoic acid. The yield of 2-({[(4-methylphenyl)thio]acetyl}amino)benzoic acid is approximately 60% using this method.